Cas no 398-71-0 (2-Ethyl-4-fluorophenol)

• Product Name: 2-Ethyl-4-fluorophenol
• CAS No: 398-71-0
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD00067856
• CID: 304037
• PubChem ID: 329775474
• Update Time: 2025-07-22

2-Ethyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-fluorophenol
• Phenol,2-ethyl-4-fluoro-
• 2-Aethyl-4-fluor-phenol
• 2-ethyl-4-fluoranyl-phenol
• 2-ethyl-4-fluoro-phenol
• 2-Ethyl-4-fluorphenol
• 5-Fluor-2-hydroxy-1-aethyl-benzol
• 398-71-0
• A824769
• TS-01827
• ethyl-4-fluorophenol
• MFCD00067856
• DTXSID60371900
• 2-Ethyl-4-fluorophenol, AldrichCPR
• CS-0119467
• JKZWRPGOAAMNQY-UHFFFAOYSA-N
• FT-0612248
• AM803842
• W10550
• AKOS006229988
• SY063542
• SCHEMBL364672
• DA-18469

• MDL： MFCD00067856
• Inchi： 1S/C8H9FO/c1-2-6-5-7(9)3-4-8(6)10/h3-5,10H,2H2,1H3
• InChI Key： JKZWRPGOAAMNQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC)O

Computed Properties

• Exact Mass: 140.06400
• Monoisotopic Mass: 140.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 162 °C
• PSA: 20.23000
• LogP: 2.09370

2-Ethyl-4-fluorophenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 2-Ethyl-4-fluorophenol

Introduction to 2-Ethyl-4-fluorophenol (CAS No. 398-71-0)

2-Ethyl-4-fluorophenol (CAS No. 398-71-0) is a versatile organic compound with a unique combination of an ethyl group and a fluorine atom attached to a phenolic ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the fluorine atom imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Ethyl-4-fluorophenol consists of a benzene ring with a hydroxyl group (-OH) at the 4-position, an ethyl group (-C₂H₅) at the 2-position, and a fluorine atom (-F) at the 4-position. This arrangement provides a balance between hydrophobic and hydrophilic properties, which is crucial for its diverse applications. The compound is typically synthesized through the reaction of 4-fluorophenol with ethyl iodide in the presence of a base such as potassium carbonate.

In the pharmaceutical industry, 2-Ethyl-4-fluorophenol has shown promise as an intermediate in the synthesis of various drugs. Recent studies have highlighted its role in the development of new antifungal agents and anti-inflammatory drugs. For instance, researchers at the University of California, San Francisco, have reported that derivatives of 2-Ethyl-4-fluorophenol exhibit potent antifungal activity against Candida species, which are common causes of opportunistic infections. Additionally, studies conducted at the University of Manchester have demonstrated that certain derivatives of this compound possess anti-inflammatory properties, making them potential candidates for treating conditions such as arthritis and inflammatory bowel disease.

Beyond pharmaceuticals, 2-Ethyl-4-fluorophenol has found applications in agrochemicals. Its ability to modulate plant growth and development has been explored in several studies. Research published in the Journal of Agricultural and Food Chemistry has shown that this compound can enhance crop yield by promoting root growth and improving nutrient uptake. Furthermore, its use as a fungicide has been investigated due to its antifungal properties, which can help protect crops from fungal pathogens.

In materials science, 2-Ethyl-4-fluorophenol is used as a building block for the synthesis of advanced materials with unique properties. For example, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. A study published in Macromolecules reported that copolymers containing 2-Ethyl-4-fluorophenol units exhibit improved thermal stability compared to their non-functionalized counterparts. This makes them suitable for high-performance applications such as aerospace and electronics.

The environmental impact of 2-Ethyl-4-fluorophenol is also an area of active research. Studies have focused on understanding its biodegradability and potential ecotoxicological effects. Research conducted by the Environmental Protection Agency (EPA) has shown that this compound is moderately biodegradable under aerobic conditions but may persist in anaerobic environments. Efforts are ongoing to develop more sustainable synthesis methods that minimize environmental impact while maintaining the compound's utility.

In conclusion, 2-Ethyl-4-fluorophenol (CAS No. 398-71-0) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, highlighting its significance in modern scientific and industrial endeavors.